Cas no 62684-42-8 (2-Naphthalenol, 1-[bis[[4-(4-methoxyphenyl)-2-thiazolyl]amino]methyl]-)

2-Naphthalenol, 1-[bis[[4-(4-methoxyphenyl)-2-thiazolyl]amino]methyl]- structure
62684-42-8 structure
Product Name:2-Naphthalenol, 1-[bis[[4-(4-methoxyphenyl)-2-thiazolyl]amino]methyl]-
CAS No:62684-42-8
MF:C31H26N4O3S2
MW:566.693144321442
CID:435298
PubChem ID:12317113
Update Time:2025-04-19

2-Naphthalenol, 1-[bis[[4-(4-methoxyphenyl)-2-thiazolyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol, 1-[bis[[4-(4-methoxyphenyl)-2-thiazolyl]amino]methyl]-
    • 1-[bis[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]amino]methyl]naphthalen-2-ol
    • DTXSID20487814
    • 62684-42-8
    • Inchi: 1S/C31H26N4O3S2/c1-37-22-12-7-20(8-13-22)25-17-39-30(32-25)34-29(28-24-6-4-3-5-19(24)11-16-27(28)36)35-31-33-26(18-40-31)21-9-14-23(38-2)15-10-21/h3-18,29,36H,1-2H3,(H,32,34)(H,33,35)
    • InChI Key: NYMHBPXVAAITPG-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(=CC=2)OC)N=C1NC(C1=C(C=CC2C=CC=CC1=2)O)NC1=NC(C2C=CC(=CC=2)OC)=CS1

Computed Properties

  • Exact Mass: 566.14488
  • Monoisotopic Mass: 566.14463305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 9
  • Complexity: 738
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.1
  • Topological Polar Surface Area: 145Ų

Experimental Properties

  • PSA: 88.53
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